Cas no 2138278-93-8 (tert-butyl 1-aminocyclohexane-1-carboxylate hydrochloride)

• Product Name: tert-butyl 1-aminocyclohexane-1-carboxylate hydrochloride
• CAS No: 2138278-93-8
• MF: C₁₁H₂₂ClNO₂
• MW: 235.75088262558
• CID: 4641054
• Update Time: 2025-05-26

tert-butyl 1-aminocyclohexane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-aminocyclohexane-1-carboxylate hydrochloride

• Inchi： 1S/C11H21NO2.ClH/c1-10(2,3)14-9(13)11(12)7-5-4-6-8-11;/h4-8,12H2,1-3H3;1H
• InChI Key： MCCATMVHAUFXNU-UHFFFAOYSA-N
• SMILES： C(C1(CCCCC1)N)(=O)OC(C)(C)C.Cl

Additional information on tert-butyl 1-aminocyclohexane-1-carboxylate hydrochloride

tert-butyl 1-aminocyclohexane-1-carboxylate hydrochloride (CAS No. 2138278-93-8): An Overview of Its Properties, Applications, and Recent Research

tert-butyl 1-aminocyclohexane-1-carboxylate hydrochloride (CAS No. 2138278-93-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TBAC-HCl, is a protected amino acid derivative that plays a crucial role in the synthesis of various bioactive molecules and drug candidates. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research advancements related to tert-butyl 1-aminocyclohexane-1-carboxylate hydrochloride.

Chemical Structure and Properties

tert-butyl 1-aminocyclohexane-1-carboxylate hydrochloride is characterized by its unique chemical structure, which includes a tert-butyl protecting group attached to the carboxylic acid moiety of a cyclohexane ring. The presence of the tert-butyl group provides stability and protection during synthetic processes, making it an ideal intermediate for the synthesis of complex molecules. The hydrochloride salt form ensures solubility in polar solvents, facilitating its use in various chemical reactions.

The compound has a molecular formula of C₁₀H₁₉NO₂·HCl and a molecular weight of approximately 207.73 g/mol. It is a white crystalline solid with a melting point ranging from 165 to 167°C. The compound is stable under normal conditions but should be stored in a cool, dry place to maintain its integrity.

Synthesis and Preparation

The synthesis of tert-butyl 1-aminocyclohexane-1-carboxylate hydrochloride typically involves several steps. One common method involves the reaction of cyclohexanone with ammonia to form cyclohexanamine, followed by the formation of the corresponding carboxylic acid through oxidation. The carboxylic acid is then protected with tert-butyl chloride to yield the tert-butyl ester. Finally, the free amine is converted to the hydrochloride salt by treatment with hydrogen chloride gas or hydrochloric acid solution.

This synthetic route provides a robust and scalable method for producing high-purity tert-butyl 1-aminocyclohexane-1-carboxylate hydrochloride, making it accessible for both academic and industrial applications.

Applications in Medicinal Chemistry and Drug Development

tert-butyl 1-aminocyclohexane-1-carboxylate hydrochloride has found extensive applications in medicinal chemistry due to its versatile nature as a protected amino acid derivative. One of its primary uses is as an intermediate in the synthesis of peptides and peptidomimetics, which are essential components in drug discovery and development.

In recent years, there has been significant interest in using TBAC-HCl for the development of novel therapeutics targeting various diseases. For instance, researchers have explored its potential in the synthesis of compounds with anti-inflammatory properties, which could be beneficial for treating conditions such as arthritis and other inflammatory disorders.

Beyond its use as an intermediate, TBAC-HCl^-HCl has also shown promise in enhancing the bioavailability and stability of certain drug molecules. By incorporating this compound into drug delivery systems, scientists aim to improve therapeutic outcomes while reducing side effects.

Recent Research Advancements

The ongoing research on TBAC-HCl continues to uncover new possibilities for its application in pharmaceutical science. A recent study published in the Journal of Medicinal Chemistry highlighted the use of TBAC-HCl-derived compounds in the development of potent inhibitors for specific enzymes involved in cancer progression. These inhibitors demonstrated significant antitumor activity in preclinical models, suggesting their potential as novel anticancer agents.

In another study, researchers investigated the role of TBAC-HCl-based peptides in modulating protein-protein interactions (PPIs) that are critical for cellular signaling pathways. The findings indicated that these peptides could serve as effective tools for disrupting aberrant PPIs associated with diseases such as Alzheimer's and Parkinson's.

Safety Considerations and Handling Guidelines

While TBAC-HCl strong >is generally considered safe for laboratory use when proper precautions are taken, it is important to handle this compound with care. Users should wear appropriate personal protective equipment (PPE), including gloves, goggles, and lab coats, to prevent skin contact and inhalation. Additionally, it is recommended to work with this compound in a well-ventilated area or fume hood to minimize exposure risks.

In case of accidental exposure or spillage, immediate action should be taken to clean up the affected area using appropriate spill control materials. If skin or eye contact occurs, rinse thoroughly with water for at least 15 minutes and seek medical attention if necessary.

< strong >Conclusion< / strong > p > < p >In summary ,< strong > tert - butyl 1 - aminocyclohexane - 1 - carboxylate hydrochloride ( CAS No . 2138278 - 93 - 8 )< / strong >is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique chemical properties , coupled with recent advancements in its use , make it an essential tool for scientists working on novel therapeutics . As research continues to evolve , it is likely that new applications and benefits will be discovered , further solidifying the importance of this compound in the field . p > article > response >